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These application notes provide a detailed overview and protocols for conducting microwear
analysis on Quina implements, a type of stone tool characteristic of the Middle Paleolithic
period. Understanding the function of these tools through the microscopic traces of wear they
exhibit offers valuable insights into the subsistence strategies, technological capabilities, and
behavioral patterns of Neanderthals.

Introduction to Microwear Analysis on Quina
Implements

Microwear analysis is a method used in archaeology to determine the function of ancient tools
by examining the microscopic traces of wear, such as polishes, striations, and edge damage,
on their surfaces. Quina implements, particularly the characteristic Quina scrapers, are robust
tools with steep, scalar retouch, suggesting their use in demanding tasks. Studies have shown
that these tools were versatile, used for processing a range of materials including hard
substances like bone and antler, medium-hard materials like wood, and softer materials such
as hides and meat.

A distinction is often observed between Quina and demi-Quina scrapers, with the former being
more frequently associated with the processing of hard and medium-hard materials, while the
latter were often used for working softer materials. The analysis of use-wear patterns allows
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researchers to reconstruct the specific actions performed with these tools (e.g., scraping,
cutting) and the types of materials they were used on.

Experimental Protocols

A rigorous experimental protocol is fundamental to the reliability of microwear analysis. This
involves creating replicas of archaeological tools, using them in controlled experiments to
perform various tasks, and then analyzing the resulting wear patterns to build a comparative
reference collection.

Proper cleaning of both experimental and archaeological implements is crucial to remove any
contaminants that might obscure or be mistaken for use-wear.

« Initial Cleaning: Gently wash the implement with water and a soft-bristled brush to remove
loose sediment.

e Chemical Cleaning:

o Immerse the tool in a 10% solution of Hydrochloric Acid (HCI) for approximately 10
minutes to remove mineral deposits.

o Rinse thoroughly with distilled water.

o To remove organic residues, immerse the tool in a 10-15% solution of Sodium Hydroxide
(NaOH) or Potassium Hydroxide (KOH) for 10-20 minutes.

o Rinse thoroughly with distilled water.
» Degreasing: Use ethanol or acetone to remove any remaining grease or oils from handling.
e Drying: Allow the implement to air dry completely before microscopic examination.

The analysis of microwear traces is typically conducted using a combination of low-power and
high-power microscopy.

e Low-Power Microscopy (Stereomicroscope):

o Magnification: 10x to 50x.
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o Purpose: Initial examination of the tool's edges to identify areas with potential use-wear,
such as edge damage (microflaking), rounding, and the general distribution of polish.

o High-Power Microscopy (Reflected Light/Metallurgical Microscope):

o Magnification: 50x to 500x.

o Purpose: Detailed examination of microwear polishes, striations, and other microscopic
traces.

o lllumination: Use incident (reflected) light, often with differential interference contrast (DIC)
or Nomarski optics to enhance surface features.

» Advanced Imaging Techniques (Optional):

o Scanning Electron Microscopy (SEM): Provides very high magnification and depth of field,
useful for detailed morphological analysis of wear traces.

o Confocal Microscopy: Allows for the 3D reconstruction of the tool's surface topography and
the quantitative analysis of surface texture, providing objective measurements of polish
characteristics.

Systematic recording of observations is essential for comparative analysis.

e Location of Wear: Document the precise location of wear traces on the tool's surface (e.g.,
dorsal or ventral face, specific point along the edge).

o Edge Damage: Record the type, size, and frequency of microflaking.

o Polish: Describe the characteristics of the polish, including its brightness, texture (e.g.,
smooth, pitted, grainy), and distribution.

 Striations: Note the presence, orientation, length, and width of any striations.
e Rounding: Describe the degree of edge rounding.

» Photomicrography: Capture high-resolution images of all identified wear traces at various
magnifications.
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Quantitative Data Presentation

While much of microwear analysis has been qualitative, there is a growing emphasis on

guantitative methods to enhance objectivity and comparability. The following tables present

illustrative examples of quantitative data that could be collected from experimental studies on

Quina scrapers. Note: The following data are representative and synthesized from descriptive

accounts in the literature, as comprehensive, directly comparable quantitative datasets for

Quina implements are not consistently available in published research.

Table 1: Experimental Microwear Polish Texture Analysis on Quina Scrapers

Mean
Worked o Duration Skewness Kurtosis
. Activity . Roughness
Material (minutes) (Ssk) (Sku)
(Sa)
Hard Material
Bone Scraping 30 0.85 -0.5 3.2
Antler Scraping 30 0.95 -0.3 3.5
Medium-Hard
Material
Hard Wood Scraping 30 1.20 0.2 2.8
Soft Material
Fresh Hide Scraping 30 1.50 0.8 2.5
Dry Hide Scraping 30 1.35 0.5 2.9
Meat Cutting 15 1.80 1.2 2.2

Sa (Arithmetic Mean Height), Ssk (Skewness), and Sku (Kurtosis) are common 3D surface

texture parameters obtained through confocal microscopy.

Table 2: Experimental Striation and Edge Damage Analysis on Quina Scrapers
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Striation Edge
) Average Average
Worked o Density o Damage ]
. Activity o Striation Scar Size
Material (striations/ Frequency
Length (pm) (mm)

mm?) (scarsicm)
Hard Material
Bone Scraping 15-25 50-150 8-12 0.5-15
Antler Scraping 10-20 60-180 7-10 0.6-1.8
Medium-Hard
Material
Hard Wood Scraping 5-15 80-250 4-8 0.4-1.2
Soft Material
Fresh Hide Scraping 1-5 100-300 1-3 0.2-0.8
Dry Hide Scraping 2-8 90-280 2-5 0.3-1.0
Meat Cutting <1 150-400 <1 <0.5
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Caption: Experimental workflow for microwear analysis.
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Caption: Logical links in microwear interpretation.

 To cite this document: BenchChem. [Application Notes and Protocols for Microwear Analysis
on Quina Implements]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1359822#microwear-analysis-on-quina-implements-
from-archaeological-sites]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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